Cas no 104-38-1 (Hydroquinone bis(2-hydroxyethyl) ether)

Hydroquinone bis(2-hydroxyethyl) ether is a versatile chemical compound primarily used as an intermediate in the synthesis of polymers, resins, and specialty chemicals. Its bifunctional structure, featuring two hydroxyl groups, enables it to act as a crosslinking agent or chain extender in polyurethane and epoxy formulations. The compound offers excellent thermal stability and reactivity, making it suitable for high-performance applications. Its solubility in polar solvents further enhances its utility in coatings, adhesives, and elastomers. With a balanced combination of rigidity and flexibility, Hydroquinone bis(2-hydroxyethyl) ether contributes to improved mechanical properties and durability in polymer matrices.
Hydroquinone bis(2-hydroxyethyl) ether structure
104-38-1 structure
Product Name:Hydroquinone bis(2-hydroxyethyl) ether
CAS No:104-38-1
MF:C10H14O4
MW:198.215763568878
MDL:MFCD00002861
CID:35269
PubChem ID:66912
Update Time:2025-05-22

Hydroquinone bis(2-hydroxyethyl) ether Chemical and Physical Properties

Names and Identifiers

    • 2,2'-(1,4-Phenylenebis(oxy))diethanol
    • HQEE
    • 1,4-Bis(2-hydroxyethoxy)benzene
    • 2,2'-p-Phenylenedioxydiethanol
    • 2,2'-(1,4-Phenylenedioxy)diethanol
    • p-Bis(2-hydroxyethoxy)benzene
    • Hydroquinone bis(2-hydroxyethyl)ether
    • 2.2'-(p-Phenylenedioxy)diethanolhydroquinonebis(2-hydroxy
    • 1,4-Di(2-hydroxyethoxy)benzene
    • 2,2’-(1,4-Phenylenedioxy)diethanol
    • 2-[4-(2-hydroxyethoxy)phenoxy]ethanol
    • Hydroquinone Di(2-hydroxyethyl) Ether
    • HQER
    • HORSETAILP.E
    • chain extender
    • Hydroquinone diethylol ether
    • CROSS LINKING AGENT 30
    • Vernatzer 30
    • Hydroquinone Bis(2-hydroxyethyl) Ether
    • Vernatzer 30/10
    • CROSS LINKING AGENT 30/10
    • Hydroquinone di(2-hydroxyeth
    • 2,2'-(Phenylenedioxy)diethanol
    • 2,2'-(p-Phenylenedioxy)diethanol
    • Ethanol, 2,2'-[1,4-phenylenebis(oxy)]bis-
    • Bis(beta-hydroxyethyl) hydroquinone ether
    • 1,4-Di(2-hydroxyethoxy
    • Hydroquinone Bis(2-Hydroxyethyl)Ether .
    • p-Phenylenebis(beta-hydroxyethyl) ether
    • Hydroquinone bis(beta-hydroxyethyl) ether
    • 104-38-1
    • NSC-26611
    • Bis(.beta.-hydroxyethyl) hydroquinone ether
    • Hydroquinone bis(2-hydroxyethyl) ether, 98%
    • FT-0688147
    • NSC26611
    • 1,4-Bis(.beta.-hydroxyethoxy)benzene
    • CS-0076493
    • Ethanol, 2,2'-(1,4-phenylenebis(oxy))bis-
    • CHEMBL3185174
    • 1,4-Bis-(2-hydroxyethoxy)benzene
    • NSC1862
    • MFCD00002861
    • D1065
    • Hydroquinone di(.beta.-hydroxyethyl) ether
    • hydroquinone dihydroxyethyl ether
    • 2-[4-(2-hydroxy-ethoxy)-phenoxy]-ethanol
    • p-Phenylenebis(.beta.-hydroxyethyl) ether
    • F0001-0087
    • Ethanol,2'-[1,4-phenylenebis(oxy)]bis-
    • CAS-104-38-1
    • D70297
    • Tox21_200746
    • 1,4-Bis(beta-hydroxyethoxy)benzene
    • NCGC00258300-01
    • EINECS 203-197-3
    • 2,2'-[1,4-phenylenebis(oxy)]diethanol
    • EC 203-197-3
    • hydroquinone bis (2-hydroxyethyl) ether
    • HMS1578K16
    • SCHEMBL48239
    • Hydroquinone bis(.beta.-hydroxyethyl) ether
    • 1,4-(2-Hydroxyethoxy)benzene
    • NCGC00248819-01
    • EN300-221305
    • Hydroquinone di(beta-hydroxyethyl) ether
    • NS00006299
    • A854409
    • DTXCID806702
    • P-PHENYLENE BIS(.BETA.-HYDROXYETHYL ETHER)
    • Hydroquinone, di(.beta.-hydroxyethyl) ether
    • NSC 1862
    • 41675-76-7
    • InChI=1/C10H14O4/c11-5-7-13-9-1-2-10(4-3-9)14-8-6-12/h1-4,11-12H,5-8H
    • Q27284430
    • N2PVM9C37Q
    • 1,4-bis(2'-hydroxyethoxy)benzene
    • AKOS015889507
    • W-108814
    • Ethanol, 2,2'-(p-phenylenedioxy)di-
    • Ethanol,2'-(p-phenylenedioxy)di-
    • p-di(2-hydroxyethoxy)benzene
    • DTXSID5026702
    • NSC-1862
    • CBDivE_003503
    • 2-[4-(2-hydroxyethoxy)phenoxy]ethan-1-ol
    • BS-14346
    • 2-[4-(2-Hydroxyethoxy)phenoxy]ethanol #
    • UNII-N2PVM9C37Q
    • Hydroquinone bis(2-hydroxyethyl) ether
    • MDL: MFCD00002861
    • Inchi: 1S/C10H14O4/c11-5-7-13-9-1-2-10(4-3-9)14-8-6-12/h1-4,11-12H,5-8H2
    • InChI Key: WTPYFJNYAMXZJG-UHFFFAOYSA-N
    • SMILES: O(CCO)C1C=CC(=CC=1)OCCO

Computed Properties

  • Exact Mass: 198.08900
  • Monoisotopic Mass: 198.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 58.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.0143 (rough estimate)
  • Melting Point: 103.0 to 106.0 deg-C
  • Boiling Point: 185-200 ºC (0.3 mmHg)
  • Flash Point: 183.6 oC
  • Refractive Index: 1.4720 (estimate)
  • Water Partition Coefficient: Almost insoluble
  • PSA: 58.92000
  • LogP: 0.42880
  • Solubility: Not determined
  • Sensitiveness: Hygroscopic

Hydroquinone bis(2-hydroxyethyl) ether Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Safety Instruction: S24/25
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • Safety Term:S24/25
  • TSCA:Yes

Hydroquinone bis(2-hydroxyethyl) ether Customs Data

  • HS CODE:2909499000
  • Customs Data:

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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